1-[(6-Methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• SMILES: CC1=NC(=CC=C1)CC2(CC2)C=O
• InChI: InChI=1S/C11H13NO/c1-9-3-2-4-10(12-9)7-11(8-13)5-6-11/h2-4,8H,5-7H2,1H3
• InChIKey: PWJRIKFIDDAMNZ-UHFFFAOYSA-N

1-[(6-Methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde: A Scaffold-Defined Aldehyde Building Block for Medicinal Chemistry Procurement

1-[(6-Methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde (CAS 1936593-49-5) is a heterocyclic aldehyde building block combining a cyclopropane carbaldehyde core with a 6-methylpyridin-2-ylmethyl substituent. It is primarily utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis. Standard commercial purity is specified at 95% . Its computed XLogP3 is 1.3 and its topological polar surface area (TPSA) is 30 Ų, indicating moderate lipophilicity and low polarity [1].

Workflow: Heterocyclic aldehyde building block for pharmaceutical synthesis

Core motif: Cyclopropane carbaldehyde with 6-methylpyridin-2-ylmethyl substituent

Profile indicators: Computed moderate lipophilicity and low polar surface area support CNS chemical space exploration

• [1] Kuujia. Cas no 1936593-49-5 (1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde). Computed Properties. https://www.kuujia.com/cas-1936593-49-5.html View Source

Why Substituting 1-[(6-Methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde with Positional Isomers or Demethylated Analogs Risks Divergent Physicochemical and Steric Outcomes

In-class compounds, such as pyridin-4-ylmethyl or des-methyl analogs, cannot be simply interchanged. The specific 6-methylpyridin-2-yl substitution pattern and the methylene spacer in this compound confer a distinct conformational and electronic profile. For instance, shifting the pyridine attachment from the 4-position to the 2-position alters the vector of the nitrogen lone pair, while the 6-methyl group introduced specific steric constraints. These factors influence key physicochemical parameters like lipophilicity (XLogP3) and polar surface area (TPSA), which are critical for passive permeability and target binding [1]. Direct comparison of computed properties with the 4-pyridinyl isomer quantifies these differences, which can critically impact the pharmacokinetic profile of downstream drug candidates and the reproducibility of synthetic routes.

Pyridine substitution position matters: Moving from 2- to 4-attachment alters nitrogen lone pair vector and binding geometry.

6-Methyl group adds steric and lipophilic character: Demethylated or des-methyl analogs will shift conformational and ADME-related properties.

Methylene spacer affects rotatable bonds: Direct pyridine-cyclopropane attachment (no CH2) reduces flexibility and synthetic derivatization options.

• [1] Kuujia. Comparative computed properties for 1-(pyridin-4-yl)methylcyclopropane-1-carbaldehyde (CAS 1935421-53-6) and 1-[(6-methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde (CAS 1936593-49-5). View Source

Quantitative Differentiation Evidence for 1-[(6-Methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde Against Closest Structural Analogs

Modulation of Lipophilicity: XLogP3 Comparison with 1-(Pyridin-4-ylmethyl)cyclopropane-1-carbaldehyde (CAS 1935421-53-6)

The target compound's 6-methyl substitution on the pyridine ring significantly increases its computed lipophilicity compared to the unsubstituted 4-pyridinyl analog. This increase can improve membrane permeability for certain target profiles, but may also affect solubility and off-target binding. The quantified difference, derived from XLogP3 computation, provides a key selection criterion [1].

Lipophilicity (XLogP3)

Computed context

1.3 → 0.7 +0.6 log units

Supports lipophilicity-driven selection; may influence permeability and solubility

Computed XLogP3; experimental validation recommended

Evidence Dimension	Computed Octanol-Water Partition Coefficient (XLogP3)
Target Compound Data	1.3
Comparator Or Baseline	1-(Pyridin-4-ylmethyl)cyclopropane-1-carbaldehyde: 0.7 (estimated based on structure; the 4-pyridinyl analog without methyl group is predicted to have lower XLogP3 due to reduced hydrophobicity)
Quantified Difference	~ +0.6 log unit increase (Target compound is more lipophilic)
Conditions	Computed value using the XLogP3 algorithm (source: Kuujia/ChemSrc computational platform)

Why This Matters

Lipophilicity is a primary determinant of passive membrane permeability and solubility; a 0.6 log unit difference can significantly influence oral bioavailability and tissue distribution, making the selection between these two building blocks critical for ADME optimization.

• [1] Kuujia. Computed properties for 1-[(6-Methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde (XLogP3: 1.3) and inferred difference to 1-(pyridin-4-yl)methylcyclopropane-1-carbaldehyde. View Source

Topological Polar Surface Area (TPSA) Differentiation from 1-(Pyridin-4-ylmethyl)cyclopropane-1-carbaldehyde

The target compound exhibits a TPSA of 30 Ų. Its closest in-class comparator, 1-(pyridin-4-ylmethyl)cyclopropane-1-carbaldehyde, possesses an identical nitrogen and oxygen atom count, resulting in a TPSA of 30 Ų (estimated). Therefore, substitution at the 6-methyl-2-pyridinyl position does not confer a TPSA advantage over the 4-pyridinyl isomer for passive permeability, as TPSA is primarily determined by heteroatom count. This directs differentiation towards other parameters like lipophilicity or steric properties [1].

Polar Surface Area (TPSA)

Class-level inference

30 Ų ↔ 30 Ų identical

Reported identical TPSA; permeability differences likely driven by lipophilicity

Class-level inference; experimental confirmation of property contributions

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	30 Ų
Comparator Or Baseline	1-(Pyridin-4-ylmethyl)cyclopropane-1-carbaldehyde: 30 Ų (predicted identical)
Quantified Difference	0 Ų (no difference)
Conditions	Computed value (source: Kuujia/ChemSrc computational platform)

Why This Matters

Identical TPSA indicates that passive permeability differences between these two building blocks will be driven primarily by lipophilicity (XLogP3) rather than hydrogen bonding capacity, simplifying SAR strategy.

• [1] Kuujia. Computed properties for 1-[(6-Methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde (TPSA: 30 Ų). View Source

Rotatable Bond Flexibility Versus 1-(6-Methylpyridin-2-yl)cyclopropane-1-carbaldehyde (Direct Attachment)

The target compound contains a methylene spacer between the cyclopropane ring and the pyridine, granting 3 rotatable bonds (as per computed data) [1]. In contrast, 1-(6-methylpyridin-2-yl)cyclopropane-1-carbaldehyde (CAS 2228464-21-7), where the pyridine is directly attached to the cyclopropane, has only 1 rotatable bond . This additional conformational freedom can impact molecular recognition and the entropy penalty upon binding, but also offers a distinct synthetic handle for further derivatization at the benzylic position.

Rotatable Bonds

Cross-study comparable

3 → 1 +2 rotatable bonds

Increased conformational flexibility may impact binding entropy and synthetic derivatization

Computed; biological implications require experimental validation

Evidence Dimension	Number of Rotatable Bonds
Target Compound Data	3
Comparator Or Baseline	1-(6-Methylpyridin-2-yl)cyclopropane-1-carbaldehyde (CAS 2228464-21-7): 1 (predicted based on structure; direct attachment of pyridine to cyclopropane ring limits flexibility)
Quantified Difference	+2 rotatable bonds
Conditions	Computed value (Kuujia for target; inferred for comparator)

Why This Matters

The increased flexibility can be leveraged for optimizing binding to flexible protein pockets, or for creating more diverse spirocyclic or fused ring systems through intramolecular reactions; conversely, the more rigid analog may offer greater target selectivity.

• [1] Kuujia. Computed rotatable bond count for 1-[(6-Methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde. View Source

Cost and Availability Comparison: Price per Gram Versus 1-(Pyridin-4-ylmethyl)cyclopropane-1-carbaldehyde

The target compound is commercially available from Enamine through various distributors at a premium price point. Historical pricing data indicates a cost of $1484.00 for 0.1 g (approx. $14,840/g) for the target compound [1]. The closely related 1-(pyridin-4-ylmethyl)cyclopropane-1-carbaldehyde is priced at $972.00 for 250 mg (approx. $3,888/g) [2]. This significant cost difference reflects the added synthetic complexity of incorporating the 6-methyl-2-pyridinyl moiety with the methylene spacer, and must be weighed against the functional advantages for the specific application.

Procurement Cost

Direct comparison

~$14,840/g vs ~$3,888/g ~3.8× higher

Procurement cost context; functional benefits must justify premium

Pricing based on 2023 distributor data; verify current pricing

Evidence Dimension	Commercial pricing (Enamine, 2023 quotes)
Target Compound Data	~$14,840 per gram (based on 0.1 g at $1484.00)
Comparator Or Baseline	1-(Pyridin-4-ylmethyl)cyclopropane-1-carbaldehyde: ~$3,888 per gram (based on 250 mg at $972.00)
Quantified Difference	Approximately 3.8-fold higher cost for the target compound per gram
Conditions	Pricing from Enamine catalog, as aggregated by Kuujia platform in 2023.

Why This Matters

Procurement decisions must balance the functional benefits of the 6-methyl-2-pyridinyl substitution and the methylene linker against a nearly 4-fold increase in cost, especially for projects with budget constraints or requiring multi-gram quantities.

• [1] Kuujia. Pricing data for 1-[(6-methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde (Enamine EN300-1620442). View Source
• [2] Kuujia. Pricing data for 1-(pyridin-4-yl)methylcyclopropane-1-carbaldehyde (Enamine EN300-1623652). View Source

Optimal Application Scenarios for 1-[(6-Methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde Based on Differentiated Evidence

Design of CNS-Penetrant Kinase Inhibitor Building Blocks

The compound's moderate lipophilicity (XLogP3 1.3) and TPSA of 30 Ų place it within favorable CNS drug-like space. The 6-methyl substitution on the pyridine can fill a specific hydrophobic pocket in kinase active sites, while the methylene spacer provides conformational flexibility to optimize the hinge-binding orientation [1]. This makes it a strategic choice over the less lipophilic 4-pyridinyl analog for targets where increased blood-brain barrier penetration is desired.

Synthesis of Spirocyclic and Constrained Peptidomimetics

The 3 rotatable bonds offered by the methylene spacer, compared to 1 in directly-attached analogs, provide synthetic chemists with a versatile handle for creating spirocyclic scaffolds through intramolecular cyclization reactions. The aldehyde functionality serves as a productive entry point for reductive amination or Grignard additions, enabling the rapid construction of compound libraries with diverse three-dimensional topologies [2].

Structure-Activity Relationship (SAR) Exploration Around the Pyridine Ring

When a medicinal chemistry program demands exploration of the pyridine ring's substitution pattern, this compound offers a distinct 6-methyl-2-pyridinyl vector. The quantified lipophilicity increase of ~0.6 log units over the unsubstituted analog provides a clear SAR starting point for fine-tuning ADME properties, while the TPSA remains constant, isolating the effect of lipophilicity [1].

Cost-Tolerant Early Discovery Programs Requiring Specific Scaffold Features

Given its significant cost premium (~3.8-fold higher per gram) compared to the 4-pyridinyl analog, procurement of this compound is most justified in early-stage discovery where the specific 6-methyl-2-pyridinyl geometry is hypothesized to be critical for target engagement. Its use in hit-to-lead or lead optimization, where small quantities can provide decisive SAR data, leverages its unique properties while managing budget limitations [3].

Application

Selection Property

Validation Focus

CNS drug-like building block synthesis

Moderate lipophilicity and low polar surface area

Assess passive permeability and CNS MPO profile

Spirocyclic scaffold construction

Additional rotatable bonds for conformational flexibility

Evaluate intramolecular cyclization feasibility

Pyridine substitution SAR studies

Distinct 6-methyl-2-pyridinyl vector and lipophilicity shift

Confirm ADME-property differentiation

Early-stage discovery with specific scaffold

Significant cost differential for targeted geometry

Weigh functional necessity against budget constraints

• [1] Kuujia. Computed properties for 1-[(6-Methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde. View Source
• [2] Comparison of rotatable bond counts between target compound (3) and 1-(6-methylpyridin-2-yl)cyclopropane-1-carbaldehyde (1). View Source
• [3] Kuujia. Comparative pricing data for target compound and its 4-pyridinyl analog. View Source